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Compound Name: TASP0390325

Cat. No.: B611170 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TASP0390325 is a potent and selective antagonist of the arginine vasopressin receptor 1B

(V1B). The V1B receptor is a key component of the hypothalamic-pituitary-adrenal (HPA) axis,

which is often dysregulated in stress-related psychiatric disorders such as depression and

anxiety.[1][2] Preclinical studies have demonstrated the antidepressant-like effects of

TASP0390325 in various animal models, including the forced swimming test (FST).[1][2] The

FST is a widely used behavioral assay to screen for potential antidepressant compounds by

measuring the immobility time of rodents in an inescapable water-filled cylinder. A reduction in

immobility time is indicative of an antidepressant-like effect.

These application notes provide a comprehensive overview of the use of TASP0390325 in the

FST, including quantitative data from preclinical studies, detailed experimental protocols, and

an illustration of the underlying signaling pathway.

Data Presentation
The antidepressant-like effects of orally administered TASP0390325 were evaluated in the

forced swimming test in rats. The compound was administered 60 minutes before the test. The

results, as reported by Iijima et al. (2014), are summarized in the table below.
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Treatment Group Dose (mg/kg, p.o.)
Immobility Time
(seconds)

% Decrease in
Immobility

Vehicle - 155.8 ± 10.1 -

TASP0390325 0.3 105.4 ± 12.5* 32.3%

TASP0390325 1 95.7 ± 11.8 38.6%

TASP0390325 3 88.3 ± 13.4 43.3%

Imipramine

(Reference)
30 75.6 ± 15.2** 51.5%

*p < 0.05, **p < 0.01 vs. Vehicle group. Data are presented as mean ± SEM.

Signaling Pathway of TASP0390325 Action
TASP0390325 exerts its effects by blocking the V1B receptor, a Gq protein-coupled receptor

(GPCR). In response to stress, arginine vasopressin (AVP) is released and binds to the V1B

receptor on corticotrophs in the anterior pituitary. This binding activates the Gq protein, initiating

a signaling cascade that leads to the release of adrenocorticotropic hormone (ACTH).

TASP0390325 competitively inhibits the binding of AVP to the V1B receptor, thereby

attenuating the stress-induced release of ACTH. The diagram below illustrates this signaling

pathway.
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V1B Receptor Signaling Pathway and TASP0390325 Inhibition.

Experimental Protocols
The following is a detailed protocol for conducting the forced swimming test with TASP0390325
in rats, based on established methodologies.

1. Animals:

Male Sprague-Dawley rats (200-250 g) are commonly used.

Animals should be housed in a temperature-controlled environment with a 12-hour light/dark

cycle and have ad libitum access to food and water.

Allow at least one week for acclimatization to the housing facility before the experiment.

2. Materials:

TASP0390325

Vehicle (e.g., 0.5% methylcellulose solution)

Imipramine (positive control)

Forced swim test apparatus: A transparent plastic cylinder (40 cm high, 20 cm in diameter)

filled with water (25 ± 1°C) to a depth of 30 cm.

Video recording equipment

Stopwatches

3. Experimental Workflow:
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Experimental Workflow for the Forced Swimming Test.

4. Procedure:
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Day 1: Pre-test Session

Individually place each rat in the forced swim cylinder for a 15-minute pre-swim session.

This session is for habituation and to induce a stable level of immobility on the test day.

After 15 minutes, remove the rat from the water, gently dry it with a towel, and return it to

its home cage.

The water should be changed between animals.

Day 2: Test Session

Administer TASP0390325, vehicle, or imipramine orally (p.o.) 60 minutes before the test

session.

Place each rat individually into the swim cylinder for a 5-minute test session.

Record the entire 5-minute session using a video camera for later analysis.

After the session, remove the rat, dry it, and return it to its home cage.

5. Data Analysis:

A trained observer, blind to the treatment conditions, should score the duration of immobility

during the 5-minute test session.

Immobility is defined as the state in which the rat makes only the minimal movements

necessary to keep its head above water.

The total time spent in immobility is calculated for each animal.

Statistical analysis is typically performed using a one-way analysis of variance (ANOVA)

followed by a post-hoc test (e.g., Dunnett's test) to compare the treatment groups to the

vehicle control group.

Conclusion
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TASP0390325 demonstrates significant antidepressant-like activity in the forced swimming

test, a standard preclinical model for assessing potential antidepressant efficacy. The provided

data and protocols offer a valuable resource for researchers investigating the therapeutic

potential of V1B receptor antagonists for depression and other stress-related disorders.

Adherence to standardized protocols is crucial for obtaining reliable and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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